CAY10640
CAY10640
Soluble epoxide hydrolase (sEH) inhibitors have important therapeutic use by increasing the in vivo concentration of EETs and other fatty acid epoxides, resulting in anti-inflammatory, antihypertensive, neuroprotective, and cardioprotective effects. CAY10640 is a 1-aryl-3-(1-acylpiperidin-4-yl)urea analog that inhibits recombinant human and mouse sEH with IC50 values both equal to 0.4 nM. CAY10640 demonstrates a 1,000-fold increase in potency compared to morphine in reducing hyperalgesia in an in vivo carrageenan-induced inflammatory pain model.
Brand Name:
Vulcanchem
CAS No.:
1208549-68-1
VCID:
VC0136018
InChI:
InChI=1S/C17H20F3N3O3/c18-17(19,20)26-14-5-3-12(4-6-14)21-16(25)22-13-7-9-23(10-8-13)15(24)11-1-2-11/h3-6,11,13H,1-2,7-10H2,(H2,21,22,25)
SMILES:
C1CC1C(=O)N2CCC(CC2)NC(=O)NC3=CC=C(C=C3)OC(F)(F)F
Molecular Formula:
C17H20F3N3O3
Molecular Weight:
371.36
CAY10640
CAS No.: 1208549-68-1
Reference Standards
VCID: VC0136018
Molecular Formula: C17H20F3N3O3
Molecular Weight: 371.36
| CAS No. | 1208549-68-1 |
|---|---|
| Product Name | CAY10640 |
| Molecular Formula | C17H20F3N3O3 |
| Molecular Weight | 371.36 |
| IUPAC Name | 1-[1-(cyclopropanecarbonyl)piperidin-4-yl]-3-[4-(trifluoromethoxy)phenyl]urea |
| Standard InChI | InChI=1S/C17H20F3N3O3/c18-17(19,20)26-14-5-3-12(4-6-14)21-16(25)22-13-7-9-23(10-8-13)15(24)11-1-2-11/h3-6,11,13H,1-2,7-10H2,(H2,21,22,25) |
| Standard InChIKey | CHOHWMGAQRIMFF-UHFFFAOYSA-N |
| SMILES | C1CC1C(=O)N2CCC(CC2)NC(=O)NC3=CC=C(C=C3)OC(F)(F)F |
| Description | Soluble epoxide hydrolase (sEH) inhibitors have important therapeutic use by increasing the in vivo concentration of EETs and other fatty acid epoxides, resulting in anti-inflammatory, antihypertensive, neuroprotective, and cardioprotective effects. CAY10640 is a 1-aryl-3-(1-acylpiperidin-4-yl)urea analog that inhibits recombinant human and mouse sEH with IC50 values both equal to 0.4 nM. CAY10640 demonstrates a 1,000-fold increase in potency compared to morphine in reducing hyperalgesia in an in vivo carrageenan-induced inflammatory pain model. |
| Synonyms | sEHi;Soluble Epoxide Hydrolase Inhibitor |
| Reference | 1.Rose, T.E.,Morisseau, C.,Liu, J.Y., et al. 1-aryl-3-(1-acylpiperidin-4-yl)urea inhibitors of human and murine soluble epoxide hydrolase: Structure-activity relationships, pharmacokinetics, and reduction of inflammatory pain. Journal of Medicinal Chemist |
| PubChem Compound | 45888834 |
| Last Modified | Nov 11 2021 |
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